2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C23H18ClN3O2/c1-14-6-2-3-7-17(14)26-23(29)19-18-8-4-5-13-27(18)21(20(19)25)22(28)15-9-11-16(24)12-10-15/h2-13H,25H2,1H3,(H,26,29)
• InChI Key: WRIILXFWVKLIKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H18ClN3O2
• Molecular Weight: 403.9 g/mol

Description

2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide is a synthetic compound that belongs to the indolizine family. It is widely used in scientific research for its potential therapeutic applications. The compound is known for its unique structure and mechanism of action, which makes it a promising candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Biological Evaluation

A study highlighted the synthesis of a series of substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides, including compounds similar to the specified chemical, which showed promising in vitro activities against tuberculosis, cancer, inflammation, and bacterial infections. Molecular docking studies supported the observed anticancer activity of these molecules (Mahanthesha, Suresh, & Naik, 2022).

Novel Synthetic Approaches

Another research effort described a novel one-pot domino reaction for synthesizing 2-acetyl-3-(phenylamino)indolizine-1-carboxamide derivatives, showcasing innovative synthetic routes that potentially facilitate the creation of compounds with similar structures to the one (Ziyaadini et al., 2011).

Antitumor and Antimicrobial Activities

Further research into the synthesis, characterization, and evaluation of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, including similar structures, has shown promising in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential antitumor applications of these compounds (Hassan, Hafez, & Osman, 2014).

Antimicrobial Applications

Additionally, the use of 2-arylhydrazononitriles for synthesizing various heterocyclic substances, including indolizine derivatives, demonstrated promising antimicrobial activities against both Gram-negative and Gram-positive bacteria, as well as yeast. This underscores the potential of such compounds in developing new antimicrobial agents (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).